Cas no 1344930-83-1 (4-bromo-2-(1R)-1-hydroxyethylphenol)

• Product Name: 4-bromo-2-(1R)-1-hydroxyethylphenol
• CAS No: 1344930-83-1
• MF: C₈H₉BrO₂
• MW: 217.059861898422
• CID: 6234150
• PubChem ID: 29892630
• Update Time: 2025-06-15

4-bromo-2-(1R)-1-hydroxyethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(1R)-1-hydroxyethylphenol
• 1344930-83-1
• AKOS012670869
• 4-bromo-2-[(1r)-1-hydroxyethyl]phenol
• EN300-1911546

• Inchi： 1S/C8H9BrO2/c1-5(10)7-4-6(9)2-3-8(7)11/h2-5,10-11H,1H3/t5-/m1/s1
• InChI Key： GYAGFKJTZFIQOE-RXMQYKEDSA-N
• SMILES： BrC1C=CC(=C(C=1)[C@@H](C)O)O

Computed Properties

• Exact Mass: 215.97859g/mol
• Monoisotopic Mass: 215.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Bromophenols

Additional information on 4-bromo-2-(1R)-1-hydroxyethylphenol

Professional Introduction to 4-bromo-2-(1R)-1-hydroxyethylphenol (CAS No. 1344930-83-1)

4-bromo-2-(1R)-1-hydroxyethylphenol, a compound with the chemical identifier CAS No. 1344930-83-1, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in drug development and molecular medicine. The presence of both bromine and hydroxyl functional groups, along with the specific stereochemistry of the (1R) configuration, makes this molecule a versatile intermediate in synthetic chemistry.

The< strong>4-bromo-2-(1R)-1-hydroxyethylphenol molecule exhibits a phenolic core, which is a common structural motif in many bioactive compounds. The bromine substituent at the fourth position of the benzene ring introduces electrophilic reactivity, making it susceptible to various nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where such transformations are often employed to introduce new functional groups or to modify existing ones for improved pharmacological activity.

The hydroxyl group at the second position and the (1R)-configured chiral center at the 1-position contribute to the compound's stereochemical complexity. Stereoisomers can exhibit markedly different biological activities, making the precise control of chirality crucial in drug design. The (1R)-configuration specifically has been studied for its role in enhancing binding affinity and metabolic stability, which are critical factors in drug efficacy and safety.

In recent years, there has been growing interest in leveraging computational methods and advanced synthetic techniques to optimize the properties of molecules like 4-bromo-2-(1R)-1-hydroxyethylphenol. Computational modeling has enabled researchers to predict the binding modes of this compound with biological targets, providing insights into its potential pharmacological effects. Additionally, high-throughput screening methods have been employed to rapidly assess the activity of derivatives of this compound, facilitating the identification of lead candidates for further development.

The< strong>CAS No. 1344930-83-1 registry number ensures that researchers worldwide can reliably identify and obtain this compound for their studies. The standardized classification helps in maintaining consistency across scientific literature and patents, ensuring that discussions about this molecule are based on a common understanding of its identity and properties.

One of the most promising applications of 4-bromo-2-(1R)-1-hydroxyethylphenol lies in its potential use as a precursor for more complex pharmacophores. For instance, it can be transformed into various heterocyclic structures or incorporated into larger molecular frameworks through palladium-catalyzed cross-coupling reactions. These transformations are facilitated by the presence of both bromine and hydroxyl groups, which serve as handles for further functionalization.

The stereochemistry of this compound also plays a pivotal role in its biological interactions. Chiral drugs often exhibit different pharmacokinetic profiles compared to their racemic counterparts, necessitating careful consideration during drug development. The (1R)-configuration has been shown to enhance certain biological activities while minimizing unwanted side effects, making it an attractive feature for medicinal chemists.

Recent advancements in green chemistry have also influenced the synthesis of compounds like 4-bromo-2-(1R)-1-hydroxyethylphenol. Researchers are increasingly adopting environmentally friendly synthetic routes that minimize waste and reduce energy consumption. These methods not only align with regulatory requirements but also contribute to sustainable practices in pharmaceutical manufacturing.

The< strong>CAS No. 1344930-83-1 compound has been explored in various preclinical studies aimed at understanding its potential therapeutic applications. Initial findings suggest that it may have utility in treating inflammatory conditions by modulating key signaling pathways. The ability to fine-tune its structure through derivatization offers a pathway to develop novel therapeutics with enhanced specificity and reduced toxicity.

In conclusion, 4-bromo-2-(1R)-1-hydroxyethylphenol (CAS No. 1344930-83-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including bromine substitution, hydroxyl functionality, and stereochemical configuration, make it a valuable intermediate for synthesizing bioactive molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of innovative treatments for various diseases.